Cas no 121051-42-1 (Benzene,1-(dodecyloxy)-4-ethynyl-)

• Product Name: Benzene,1-(dodecyloxy)-4-ethynyl-
• CAS No: 121051-42-1
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 104829
• PubChem ID: 11022503
• Update Time: 2025-04-18

Benzene,1-(dodecyloxy)-4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(dodecyloxy)-4-ethynyl-
• 1-dodecoxy-4-ethynylbenzene
• 1-DODECYLOXY-4-ETHYNYL-BENZENE
• 1-dodecyloxy-4-methoxybenzene
• 4-dodecyloxy-1-ethynylbenzene
• 1-ethynyl-4-dodecyloxybenzene
• (dodecyloxy)-4-ethynylbenzene
• 1-(Dodecyloxy)-4-ethynylbenzene
• SCHEMBL2832393
• DTXSID90452291
• 121051-42-1
• LMBLUYJLMWNVGH-UHFFFAOYSA-N

• Inchi： 1S/C20H30O/c1-3-5-6-7-8-9-10-11-12-13-18-21-20-16-14-19(4-2)15-17-20/h2,14-17H,3,5-13,18H2,1H3
• InChI Key： LMBLUYJLMWNVGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.23000
• Monoisotopic Mass: 286.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 384.3°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.499
• PSA: 9.23000
• LogP: 5.96760